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Compound of Interest

Compound Name: Carinol

Cat. No.: B1649365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Carbinol, also

known as Methanol. Adherence to these protocols is essential for ensuring personnel safety,

maintaining experimental integrity, and complying with regulatory standards.

Immediate Safety and Hazard Information
Carbinol (Methanol) is a colorless, volatile, and flammable liquid. It is toxic if inhaled, ingested,

or absorbed through the skin.[1][2] Vapors can form explosive mixtures with air and may travel

to an ignition source and flash back.[3][4] Ingestion of even small amounts can be fatal or

cause blindness.[1][5]

Key Hazards:
Flammable Liquid and Vapor:[6][7] Keep away from heat, sparks, open flames, and hot

surfaces.[8]

Toxic: Harmful if swallowed, in contact with skin, or if inhaled.[6][7]

Organ Damage: Causes damage to organs, particularly the optic nerve, central nervous

system, kidneys, and liver.[1][3][6]

Personal Protective Equipment (PPE)
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The mandatory personal protective equipment for handling Carbinol is detailed below. Always

inspect PPE for integrity before use.[9]

PPE Category Specification

Eye Protection

Chemical splash goggles are required.[10][11] If

there is a splash hazard, a face shield should

also be worn.[12]

Hand Protection

Wear chemical-resistant gloves. Nitrile or butyl

rubber gloves are recommended.[10][11]

Consult the glove manufacturer's resistance

guide for specific breakthrough times.

Body Protection

A flame-retardant lab coat must be worn and

fully buttoned.[10][11] Ensure sleeves are of

sufficient length to prevent skin exposure.[11]

Respiratory Protection

Handle Carbinol in a well-ventilated area,

preferably within a chemical fume hood.[9][10] If

exposure limits are exceeded, a supplied-air

respirator (SAR) may be necessary.[13]

Chemical and Physical Properties
Property Value

Chemical Formula CH₃OH

Molecular Weight 32.04 g/mol [5]

Boiling Point 64.7 °C (148.5 °F)[3][14]

Melting Point -97.6 °C (-143.7 °F)[5]

Flash Point 9.7 °C (49.5 °F)[3]

Autoignition Temperature 455 °C (851 °F)[9]

Vapor Pressure 128 hPa @ 20 °C[3]

Solubility Miscible with water[3][14]
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Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Carbinol and

ensuring a safe laboratory environment.

Handling:
Ventilation: Always handle Carbinol in a well-ventilated area or a certified chemical fume

hood to minimize inhalation exposure.[9][10]

Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces,

and sparks.[8] Use non-sparking tools and explosion-proof equipment.[3][7]

Grounding: Ground and bond containers and receiving equipment during transfers to prevent

static discharge.[8]

Personal Hygiene: Do not eat, drink, or smoke in areas where Carbinol is handled.[7] Wash

hands thoroughly after handling.[12]

Storage:
Containers: Store in tightly closed, chemically-resistant containers such as glass or stainless

steel.[8][15] Ensure containers are properly labeled in accordance with regulatory standards.

[16]

Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.[8] Keep

away from direct sunlight and incompatible materials such as strong oxidizing agents, strong

acids, and strong bases.[3]

Temperature: The ideal storage temperature is between 15°C and 30°C.[8]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[11][17]

Skin Contact

Remove all contaminated clothing immediately.

Flush the affected skin with plenty of water for at

least 15 minutes.[11][17] Seek medical attention

if irritation persists.[17]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[11][16]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[10][11]

Spill Response
Small Spills (<1 Liter): If trained, contain the spill with an inert absorbent material. Use non-

sparking tools for cleanup. Place waste in a sealed, labeled container for disposal.

Large Spills (>1 Liter): Evacuate the area immediately.[11] Isolate the spill and eliminate all

ignition sources. Contact your institution's Environmental Health and Safety (EHS)

department and emergency services.[11][16]

Disposal Plan
Carbinol waste is considered hazardous and must be disposed of according to institutional and

regulatory guidelines.
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Experimental Protocol: Carbinol Waste Disposal
Segregation: Collect Carbinol waste in a dedicated, properly labeled hazardous waste

container.[2][10] Do not mix with other waste streams, especially incompatible chemicals.[10]

Container: Use a chemically-resistant container with a secure, tight-fitting lid.[10]

Labeling: Clearly label the container with "Hazardous Waste," "Methanol," and the

associated hazard symbols (flammable, toxic).[10]

Accumulation: Store the waste container in a designated satellite accumulation area with

secondary containment.[10] Keep the container closed except when adding waste.[10]

Pickup: Once the container is nearly full (leaving at least 10% headspace), contact your

institution's EHS department to arrange for collection and disposal.[10][18] Never pour

Carbinol waste down the drain.[16]

Workflow and Safety Diagram
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Carbinol (Methanol) Handling Workflow

Preparation

Handling & Use

Cleanup & Disposal Emergency Response

Review SDS & SOP

Inspect & Don PPE
(Goggles, Gloves, Lab Coat)

Verify Fume Hood Operation

Work in Fume Hood

Proceed to handling

Ground Equipment

Dispense Carbinol

Perform Experiment

Segregate Waste Spill or Exposure Occurs

If emergency

Label Waste Container

Store in Accumulation Area

Clean Work Area

Doff PPE

Follow First Aid/Spill Protocol

Notify Supervisor & EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Carbinol (Methanol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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